N-(2,5-dimethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-[(4-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19FN6OS/c1-13-3-4-14(2)17(9-13)25-18(29)11-30-21-19-20(23-12-24-21)28(27-26-19)10-15-5-7-16(22)8-6-15/h3-9,12H,10-11H2,1-2H3,(H,25,29)
• InChI Key: CVRCJUFJBARLAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=C(C=C4)F
• Molecular Formula: C21H19FN6OS
• Molecular Weight: 422.5 g/mol
• CAS No.: 863453-23-0

Description

N-(2,5-dimethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN6OS and its molecular weight is 422.48. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to N-(2,5-dimethylphenyl)-2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide, has been reported as selective ligands for the translocator protein (18 kDa). DPA-714, a compound from this series with a fluorine atom in its structure, allows labeling with fluorine-18 and in vivo imaging using positron emission tomography (PET), showcasing its potential for medical imaging applications (Dollé et al., 2008).

Synthesis of Pyridino and Pyridino-Triazolo Pyrimidine Derivatives

Research into the synthesis of new derivatives, such as pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one, involves the condensation of specific formamidines with DMFDMA. This process underscores the versatility of compounds related to this compound in synthesizing novel heterocyclic compounds with potential for various scientific applications (Hassneen & Abdallah, 2003).

Anticonvulsant and Antidepressant Activities

A series of pyrido[2,3-d]pyrimidine derivatives were designed, synthesized, and evaluated for their anticonvulsant and antidepressant activities. This study highlights the therapeutic potential of compounds structurally similar to this compound in treating neurological disorders (Zhang et al., 2016).